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Compound of Interest

Compound Name: E235

Cat. No.: B15583110 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Natamycin is a polyene macrolide antifungal agent produced by Streptomyces natalensis. It is

widely used in the food industry as a preservative and in clinical settings to treat fungal

infections. In a laboratory setting, natamycin is a valuable tool for preventing fungal

contamination in cell cultures. Due to its low solubility in aqueous solutions, a stock solution in

an appropriate organic solvent is typically prepared for ease of use. This document provides a

detailed protocol for the preparation, storage, and handling of a natamycin stock solution.

Data Presentation
The solubility of natamycin is dependent on the solvent, pH, and temperature. The following

table summarizes the quantitative solubility data for natamycin in various solvents.
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Solvent Solubility Temperature pH Remarks

Water
~30-100 mg/L[1]

[2]

Room

Temperature
Neutral

Practically

insoluble;

solubility is pH-

dependent.[1]

Dimethyl

Sulfoxide

(DMSO)

~1 mg/mL[3] -

15.38 mg/mL[1]

[4]

Room

Temperature

3 (with

ultrasonic)[1][4]

Commonly used

for preparing

stock solutions.

[5]

Methanol Soluble[1] Not Specified Not Specified

Often used in

combination with

water.[1]

75% Aqueous

Methanol

Highest

Reported

Solubility[6][7]

30°C 2.0[6][7]
Used for

extraction.[6]

Ethanol 40 ppm[1][8] Not Specified Not Specified
Slightly soluble.

[1]

Ethanol/Water

(4:1)
220 ppm[1][8] Not Specified Not Specified

Increased

solubility in

aqueous alcohol.

[1]

Glacial Acetic

Acid
25%[1] Not Specified Not Specified Soluble.[1]

Acetone/Water

(4:1)
110 ppm[1][8] Not Specified Not Specified -

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Natamycin Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of natamycin in dimethyl

sulfoxide (DMSO).
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Materials:

Natamycin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile conical tubes (e.g., 1.5 mL or 15 mL)

Sterile 0.22 µm syringe filter

Vortex mixer

Personal Protective Equipment (PPE: lab coat, gloves, safety glasses)

Procedure:

Preparation: In a sterile environment, such as a biological safety cabinet, weigh the desired

amount of natamycin powder.

Dissolution: Add the appropriate volume of cell culture grade DMSO to achieve a final

concentration of 10 mg/mL.[5]

Mixing: Vortex the solution thoroughly until the natamycin is completely dissolved. Gentle

warming to 37°C or brief sonication can aid in dissolution if necessary.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile tube.[5]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to minimize repeated

freeze-thaw cycles.[5]

Storage: Store the aliquots at -20°C, protected from light.[5] When stored properly, the solid

form is stable for years, and the DMSO stock solution is stable for months.[3][9][10]

Protocol 2: Preparation of Natamycin Working Solution in Cell Culture Medium

This protocol details the dilution of the natamycin stock solution to a working concentration in

cell culture medium.
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Materials:

10 mg/mL Natamycin stock solution in DMSO

Complete cell culture medium

Sterile serological pipettes and tubes

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mg/mL natamycin stock solution at room

temperature.

Concentration Determination: Determine the desired final concentration of natamycin in the

cell culture medium. A common working concentration to prevent fungal contamination is 5

µg/mL.[5]

Dilution Calculation: Calculate the volume of the natamycin stock solution required. For

example, to prepare 100 mL of medium with a final concentration of 5 µg/mL from a 10

mg/mL stock: (10,000 µg/mL) * V1 = (5 µg/mL) * (100 mL) V1 = 0.05 mL or 50 µL[5]

Addition to Medium: Add the calculated volume (50 µL) of the natamycin stock solution to the

100 mL of complete cell culture medium.

Mixing: Mix the medium thoroughly by gentle inversion to ensure homogeneity.

Application: Use the natamycin-containing medium for routine cell culture.

Stability and Handling
pH: Natamycin is most stable in a pH range of 5 to 9.[9][10][11] Its stability decreases

significantly at pH values below 3 and above 9.[9][10][11]

Temperature: As a dry powder, natamycin is stable for several years at room temperature.

[10] Aqueous suspensions can withstand short-term heating, but prolonged exposure to

temperatures above 50°C may lead to degradation.[11]
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Light: Natamycin is sensitive to UV radiation and fluorescent light, which can cause

inactivation.[2][11][12] Both the solid compound and solutions should be protected from light.

[5][11][12]

Oxidants: Natamycin is sensitive to oxidants, which can reduce its activity.[2]

Mandatory Visualization
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Natamycin Powder

2. Add DMSO (to 10 mg/mL)

3. Vortex to Dissolve

4. Sterile Filter (0.22 µm)

5. Aliquot into single-use tubes

6. Store at -20°C, protected from light

A. Thaw Stock Aliquot

Begin Use

B. Calculate Dilution

C. Add to Culture Medium

D. Mix Gently

E. Use in Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing Natamycin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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